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Compound of Interest

Compound Name: Ethyl 3-octenoate

Cat. No.: B223717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 3-octenoate, with a focus on its boiling point and solubility. The information is curated for
professionals in research and development who require precise data for experimental design,
formulation, and synthesis.

Core Physical Properties

Ethyl 3-octenoate is a fatty acid ester that can exist as a mixture of (Z) and (E) stereoisomers.
[1] Its physical characteristics are primarily dictated by its molecular structure, a ten-carbon
ester.

Table 1: Quantitative Physical Properties of Ethyl 3-octenoate
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Property

Value

Conditions

Boiling Point

215.00 to 216.00 °C

@ 760.00 mm Hg[1]

65.00 to 70.00 °C

@ 1.00 mm Hg[1]

Water Solubility

52.1 mg/L (estimated)

@ 25 °C[1][2]

Insoluble

In alcohol and most organic

Solubility in Organic Solvents Soluble solvents
Specific Gravity 0.90300 to 0.91000 @ 25.00 °C
Refractive Index 1.43100 to 1.43900 @ 20.00 °C
Vapor Pressure 0.146000 mmHg (estimated) @ 25.00 °C
logP (o/w) 3.844 (estimated) Not specified

Experimental Protocols for Property Determination

While specific experimental documentation for Ethyl 3-octenoate is not readily available in the

public domain, the following are standard methodologies for determining the boiling point and

solubility of similar organic esters.

2.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a compound like Ethyl 3-octenoate, several methods

can be employed for accurate determination:

« Distillation Method: A simple or fractional distillation apparatus can be used. The liquid is

heated, and the temperature at which the vapor condenses and is collected is recorded as

the boiling point. This method is suitable when a relatively larger sample size (e.g., >5 mL) is

available.

» Reflux Method: This technique involves heating the liquid in a flask attached to a vertical

condenser. The liquid boils and the vapor condenses, returning to the flask. A thermometer
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placed in the vapor phase below the condenser will register a stable temperature, which is
the boiling point.

e Thiele Tube Method: This is a micro-method that requires a very small amount of the sample.
The sample is placed in a small tube with an inverted capillary tube. The apparatus is heated
in an oil bath, and the boiling point is the temperature at which a steady stream of bubbles
emerges from the capillary, and upon cooling, the liquid is drawn back into the capillary.

2.2. Solubility Determination
Solubility is typically determined by the equilibrium saturation method.

e Qualitative Assessment: A small amount of Ethyl 3-octenoate would be added to a test tube
containing the solvent of interest (e.g., water, ethanol). The mixture is agitated, and the
solution is visually inspected for the presence of undissolved solute.

e Quantitative Assessment (Shake-Flask Method):

o An excess amount of Ethyl 3-octenoate is added to a known volume of the solvent in a
sealed flask.

o The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)
to ensure equilibrium is reached.

o The mixture is then allowed to stand, or is centrifuged, to separate the undissolved solute.

o A sample of the saturated solution is carefully removed and its concentration is determined
using an appropriate analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

Logical Relationships in Physical Property
Determination

The physical properties of an organic compound like Ethyl 3-octenoate are a direct
conseqguence of its molecular structure and the intermolecular forces it can exhibit. The
following diagram illustrates the logical flow from molecular structure to the observable physical
properties.
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Logical Flow of Physical Property Determination
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Caption: Logical relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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